Cas no 119026-21-0 (6-iodohexan-1-amine)

• Product Name: 6-iodohexan-1-amine
• CAS No: 119026-21-0
• MF: C₆H₁₄IN
• MW: 227.086534023285
• MDL: MFCD30086066
• CID: 3671089
• PubChem ID: 13406458
• Update Time: 2025-06-08

6-iodohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine, 6-iodo-
• 6-iodohexan-1-amine
• 119026-21-0
• EN300-314362
• SCHEMBL9226609

• MDL： MFCD30086066
• Inchi： 1S/C6H14IN/c7-5-3-1-2-4-6-8/h1-6,8H2
• InChI Key： ZDASKIFVQMLGCC-UHFFFAOYSA-N
• SMILES： C(N)CCCCCI

Computed Properties

• Exact Mass: 227.01710Da
• Monoisotopic Mass: 227.01710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 39.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on 6-iodohexan-1-amine

6-IodoHexan-1-Amine: A Comprehensive Overview

6-IodoHexan-1-Amine, also known by its CAS number CAS No. 119026-21-0, is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which includes an iodine atom attached to the sixth carbon of a hexane chain, with an amine group at the first position. Its chemical formula is C6H13IN, and it exists as a white crystalline solid with a molecular weight of approximately 234.15 g/mol.

The synthesis of 6-IodoHexan-1-Amine typically involves a multi-step process that begins with the bromination of hexanamine, followed by substitution reactions to introduce the iodine atom. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. This compound is highly reactive due to the presence of both the amine and iodine functionalities, making it a valuable precursor in organic synthesis.

In terms of applications, 6-IodoHexan-1-Amine has found extensive use in the development of advanced materials. For instance, it serves as a key building block in the synthesis of polyurethanes and other polymeric materials with tailored mechanical properties. Researchers have also explored its potential in drug delivery systems, where its amphiphilic nature allows for the formation of self-assembled nanostructures capable of encapsulating therapeutic agents.

Recent studies have highlighted the role of 6-IodoHexan-1-Amine in bioconjugation chemistry. Its iodine atom can undergo nucleophilic substitution reactions with biomolecules such as proteins and nucleic acids, enabling the creation of bioconjugates with enhanced stability and functionality. This has opened new avenues for its application in diagnostics and therapeutics.

The toxicological profile of 6-IodoHexan-1-Amine has been extensively studied to ensure its safe handling and use. Experimental data indicate that it exhibits low acute toxicity when administered via various routes, but prolonged exposure may cause mild irritation to mucous membranes. Proper personal protective equipment and ventilation are recommended during handling.

In conclusion, 6-IodoHexan-1-Amine (CAS No. 119026-21-0) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties and reactivity make it an indispensable tool in modern organic synthesis and materials science. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an even greater role in advancing scientific innovation.